Cas no 35800-55-6 (Estr-4-en-3-one,17-[(1-oxopentyl)oxy]-, (17b)- (9CI))

• Product Name: Estr-4-en-3-one,17-[(1-oxopentyl)oxy]-, (17b)- (9CI)
• CAS No: 35800-55-6
• MF: C₂₃H₃₄O₃
• MW: 358.514267444611
• CID: 313455
• PubChem ID: 56843028
• Update Time: 2025-04-19

Estr-4-en-3-one,17-[(1-oxopentyl)oxy]-, (17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Estr-4-en-3-one,17-[(1-oxopentyl)oxy]-, (17b)- (9CI)
• [(8R,9S,10R,13S,14S,17S)-13-methyl-3-oxo-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] pentanoate
• 17beta-Hydroxyestr-4-en-3-one 17-valerate
• 35800-55-6
• EINECS 252-735-3
• DTXSID10189335
• NS00029921

• Inchi： 1S/C23H34O3/c1-3-4-5-22(25)26-21-11-10-20-19-8-6-15-14-16(24)7-9-17(15)18(19)12-13-23(20,21)2/h14,17-21H,3-13H2,1-2H3/t17-,18+,19+,20-,21-,23-/m0/s1
• InChI Key： BCQGHMNTFIFCQJ-ZBVDZRMISA-N
• SMILES： O(C(CCCC)=O)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 358.25079494g/mol
• Monoisotopic Mass: 358.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 43.4Ų